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Compound of Interest

Compound Name: Tetrapropylstannane

Cat. No.: B129664

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrapropylstannane, a tetraorganotin compound with the CAS number 2176-98-9, is a
significant chemical intermediate primarily utilized in the synthesis of other organotin
compounds. This document provides a comprehensive technical overview of
Tetrapropylstannane, encompassing its physicochemical properties, detailed experimental
protocols for its synthesis, and an analysis of its spectral data. Furthermore, it explores the
toxicological profile of Tetrapropylstannane, drawing parallels with other organotin
compounds, and delves into the potential signaling pathways implicated in its biological activity,
including interactions with nuclear receptors and the induction of oxidative stress. This guide is
intended to be a valuable resource for professionals in research, and drug development who
are working with or have an interest in organotin chemistry.

Physicochemical Properties

Tetrapropylstannane is a colorless, oily liquid with an unpleasant odor.[1] It is insoluble in
water but soluble in organic solvents such as chloroform, ethyl acetate, and methanol.[1] A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Tetrapropylstannane
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Property Value Reference(s)
CAS Number 2176-98-9 [1]

Molecular Formula C12H28Sn [2]

Molar Mass 291.07 g/mol [2]
Appearance Colorless oily liquid [1]

Density 1.11 g/cm3 (at 20 °C) [1]

Melting Point -109 °C [2]

Boiling Point 222 °C [11[2]

Insoluble in water; Soluble in
Solubility chloroform, ethyl acetate, [1]

methanol

Synthesis of Tetrapropylstannane

The primary method for the synthesis of Tetrapropylstannane is the Grignard reaction, which
involves the reaction of tin(1V) chloride with propylmagnesium bromide.[3]

Experimental Protocol: Grighard Synthesis of
Tetrapropylstannane

This protocol outlines the synthesis of Tetrapropylstannane from tin(I1V) chloride and
propylmagnesium bromide.

Materials:

Tin(IV) chloride (SnCla)[3]

1-Bromopropane

Magnesium turnings

Anhydrous diethyl ether
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lodine (crystal)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere synthesis (Schlenk line, nitrogen/argon)
Procedure:
e Preparation of Propylmagnesium Bromide (Grignard Reagent):

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen/argon inlet, place magnesium turnings.

o Add a small crystal of iodine to activate the magnesium surface.
o Add anhydrous diethyl ether to cover the magnesium turnings.
o In the dropping funnel, place a solution of 1-bromopropane in anhydrous diethyl ether.

o Add a small amount of the 1-bromopropane solution to the magnesium. The reaction is
initiated when the color of the iodine disappears and bubbling is observed.

o Once the reaction has started, add the remaining 1-bromopropane solution dropwise at a
rate that maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete reaction. The resulting grey-black solution is propylmagnesium bromide.

e Reaction with Tin(IV) Chloride:
o Cool the Grignard reagent to 0 °C using an ice bath.

o In a separate flame-dried flask, prepare a solution of tin(IVV) chloride in anhydrous diethyl
ether.
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o Add the tin(IV) chloride solution dropwise to the cooled Grignard reagent with vigorous
stirring. A 4:1 molar ratio of Grignard reagent to tin(IV) chloride should be used.[3]

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

o Work-up and Purification:

o Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of a
saturated aqueous ammonium chloride solution to decompose any unreacted Grignard
reagent.

o Separate the ethereal layer.

o Extract the aqueous layer with diethyl ether.

o Combine the organic layers and dry over anhydrous magnesium sulfate.

o Filter to remove the drying agent and remove the diethyl ether by rotary evaporation.

o The crude Tetrapropylstannane is then purified by vacuum distillation to yield a colorless
liquid.[4]

Workflow for the Synthesis of Tetrapropylstannane:
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Grignard Reagent Formation
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Synthesis workflow for Tetrapropylstannane.

Spectral Data and Characterization

The characterization of Tetrapropylstannane is typically achieved through a combination of
Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopy

1H, 13C, and 1°Sn NMR are powerful tools for the structural elucidation of organotin

compounds.[5]

Table 2: Predicted NMR Data for Tetrapropylstannane
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Chemical Shift (8)

Nucleus Multiplicity Coupling
Range (ppm)
IH NMR
a-CH:z ~0.8-1.2 Triplet J(H,H)
-CH:2 ~14-1. extet ,
CH 14-17 S JHH
y-CHs ~0.9-1.1 Triplet J(H,H)
13C NMR
o-CH2 ~10-20
-CH2 ~18 -
CH 18 - 28
y-CHs ~13-17
1950 NMR ~-20to +20

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and
concentration.[6] The 12°Sn NMR chemical shift is particularly sensitive to the coordination
environment of the tin atom.[7][8][9]

Mass Spectrometry

Electron lonization Mass Spectrometry (EI-MS) of tetraalkyltins typically shows a weak or
absent molecular ion peak due to facile fragmentation.[10][11] The fragmentation pattern is
dominated by the loss of alkyl radicals and rearrangements.

Predicted Fragmentation Pattern for Tetrapropylstannane (C12H2sSn):

The fragmentation of tetraalkyltins is proposed to proceed through pathways that favor the
formation of stable Sn(IV) and Sn(ll) valence states.[10][11]

» Loss of a Propyl Radical: The initial fragmentation is often the loss of a propyl radical (*CsH>)
to form the tripropyltin cation [Sn(CsH7)s]*.

e Subsequent Fragmentations: This can be followed by the loss of propene (CsHe) via a (3-
hydride shift, leading to dipropyltin hydride cation [HSn(CsH~)2]*. Further losses of propene
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and propyl radicals will lead to smaller tin-containing fragments.

Logical Flow of Tetrapropylstannane Fragmentation in EI-MS:

Tetrapropylstannane (M)

G’ripropyltin Cation [M—C3H7]D

Dipropyltin Hydride Cation [M-C3H7-C3H6]+

Further Fragments

Click to download full resolution via product page

Fragmentation pathway of Tetrapropylstannane.

Biological Activity and Signaling Pathways

While specific toxicological studies on Tetrapropylstannane are limited, the biological activities
of other organotin compounds, such as tributyltin (TBT), have been more extensively studied
and can provide insights into the potential mechanisms of action for Tetrapropylstannane.
Organotin compounds are known for their toxicity, particularly to aquatic life.[1][2]

Interaction with Nuclear Receptors

Certain organotin compounds have been identified as environmental endocrine disruptors that
can act as agonists for nuclear receptors, particularly the Retinoid X Receptor (RXR) and
Peroxisome Proliferator-Activated Receptors (PPARs), most notably PPARY.[12][13]
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Tributyltin has been shown to activate RXR-PPAR heterodimers, primarily through its
interaction with RXR.[12][13] This interaction can lead to the modulation of gene expression
regulated by these nuclear receptors, which play crucial roles in metabolism, development, and
inflammation. The activation of RXR-PPARYy by organotins is of particular interest as this
pathway is involved in adipogenesis and insulin sensitivity.[14][15]

Proposed Signaling Pathway for Organotin Interaction with RXR-PPARYy:

Organotin Compound

Binds to

RXR-PPARy Heterodimer

Regulates

Target Gene Expression

Biological Effects

Click to download full resolution via product page

Organotin interaction with the RXR-PPARYy pathway.

Induction of Oxidative Stress

Another proposed mechanism for the toxicity of organotin compounds is the induction of
oxidative stress.[16] This can occur through the generation of reactive oxygen species (ROS),
leading to cellular damage. While direct evidence for Tetrapropylstannane is lacking, studies
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on other organotins have shown that they can decrease the activities of antioxidant enzymes
and increase markers of oxidative damage.[16]

Workflow of Oxidative Stress Induction by Organotins:

Organotin Exposure

ROS Generation Gntioxidant Depletion)

Oxidative Damage

Cellular Dysfunction

Click to download full resolution via product page
Oxidative stress induction by organotins.

Conclusion

Tetrapropylstannane is a valuable organotin compound with well-defined physicochemical
properties. Its synthesis via the Grignard reaction is a standard and effective method. While
detailed toxicological data for Tetrapropylstannane itself is not abundant, the known biological
activities of related organotin compounds suggest potential interactions with nuclear receptor
signaling pathways and the induction of oxidative stress. This technical guide provides a
foundational understanding for researchers and professionals working with
Tetrapropylstannane, highlighting the need for further specific studies to fully elucidate its
biological and toxicological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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